1-(6-(furan-2-yl)pyridazin-3-yl)-N-(isoxazol-3-yl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(furan-2-yl)pyridazin-3-yl]-N-(1,2-oxazol-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C17H17N5O3/c23-17(18-15-7-10-25-21-15)12-3-1-8-22(11-12)16-6-5-13(19-20-16)14-4-2-9-24-14/h2,4-7,9-10,12H,1,3,8,11H2,(H,18,21,23)
• InChI Key: QOYPZICPCPRXQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=CO3)C(=O)NC4=NOC=C4
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

1-(6-(furan-2-yl)pyridazin-3-yl)-N-(isoxazol-3-yl)piperidine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as "compound X" and has been studied extensively due to its potential therapeutic applications.

Scientific Research Applications

Chemical Structure and Synthesis

1-(6-(furan-2-yl)pyridazin-3-yl)-N-(isoxazol-3-yl)piperidine-3-carboxamide is part of a broader class of compounds with significant pharmacological potential. Its structural complexity allows for a wide range of chemical modifications, enabling the exploration of various biological activities. The compound's synthesis involves intricate reactions highlighting its relevance in medicinal chemistry research, particularly in the development of novel therapeutic agents with potential applications in treating diseases such as cancer and microbial infections Habernickel, 2001; Brown & Cowden, 1982.

Antiprotozoal and Anticancer Potential

This compound and its derivatives have shown promising antiprotozoal activity, particularly against pathogens like Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting potential applications in treating diseases such as sleeping sickness and malaria. The modification of its structure has led to the development of derivatives with high DNA affinity, indicating strong biological activity and potential therapeutic applications Ismail et al., 2004.

Heterocyclic Core in Drug Design

The compound's heterocyclic core is crucial for binding to various receptors, demonstrating its significance in the design of drugs targeting the central nervous system (CNS). This aspect of its structure is instrumental in the development of histamine H3 receptor antagonists, showcasing its potential in treating neurological disorders Swanson et al., 2009.

Fungicidal Applications

Research into the fungicidal applications of compounds related to 1-(6-(furan-2-yl)pyridazin-3-yl)-N-(isoxazol-3-yl)piperidine-3-carboxamide has highlighted their effectiveness against various fungal pathogens. This indicates potential agricultural applications, particularly in the development of new fungicides to protect crops from fungal diseases Masatsugu et al., 2010.